Cas no 18829-89-5 (5,8-Tetradecadienoic acid, methyl ester, (5Z,8Z)-)

• Product Name: 5,8-Tetradecadienoic acid, methyl ester, (5Z,8Z)-
• CAS No: 18829-89-5
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 1380426
• PubChem ID: 71353119
• Update Time: 2025-04-20

5,8-Tetradecadienoic acid, methyl ester, (5Z,8Z)- Chemical and Physical Properties

Names and Identifiers

• 5,8-Tetradecadienoic acid, methyl ester, (5Z,8Z)-
• methyl tetradeca-5,8-dienoate
• 18829-89-5
• DTXSID30777879

• Inchi： 1S/C15H26O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17-2/h7-8,10-11H,3-6,9,12-14H2,1-2H3/b8-7-,11-10+
• InChI Key： UZFMPMFXZHNDLT-QEFCTBRHSA-N
• SMILES： CCCCC/C=C\C/C=C/CCCC(OC)=O

Computed Properties

• Exact Mass: 238.193280068g/mol
• Monoisotopic Mass: 238.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters